Cas no 1805124-15-5 (Ethyl 4-cyano-3-difluoromethoxy-2-fluorobenzoate)

• Product Name: Ethyl 4-cyano-3-difluoromethoxy-2-fluorobenzoate
• CAS No: 1805124-15-5
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4947210
• Update Time: 2025-10-28

Ethyl 4-cyano-3-difluoromethoxy-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-difluoromethoxy-2-fluorobenzoate

• Inchi： 1S/C11H8F3NO3/c1-2-17-10(16)7-4-3-6(5-15)9(8(7)12)18-11(13)14/h3-4,11H,2H2,1H3
• InChI Key： UVVZBVFLXAHOMS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#N)C=CC=1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-3-difluoromethoxy-2-fluorobenzoate

Comprehensive Overview of Ethyl 4-cyano-3-difluoromethoxy-2-fluorobenzoate (CAS No. 1805124-15-5)

Ethyl 4-cyano-3-difluoromethoxy-2-fluorobenzoate (CAS No. 1805124-15-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This ester derivative, characterized by its unique cyano, difluoromethoxy, and fluoro functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, C11H8F3NO3, underscores its potential for diverse applications, particularly in the development of novel bioactive molecules and functional materials.

The compound's multifunctional aromatic ring system, combined with its electron-withdrawing substituents, makes it an excellent candidate for cross-coupling reactions and nucleophilic substitutions. Researchers have explored its utility in constructing complex heterocycles, which are pivotal in drug discovery. For instance, the 4-cyano group enhances reactivity in Michael additions, while the difluoromethoxy moiety improves metabolic stability—a critical factor in pharmaceutical design. These attributes align with current trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional reagents.

In agrochemical applications, Ethyl 4-cyano-3-difluoromethoxy-2-fluorobenzoate serves as a precursor for herbicides and fungicides with enhanced efficacy. The fluorine atoms in its structure contribute to increased lipophilicity, facilitating better membrane penetration in target organisms. This property is particularly relevant given the growing demand for high-performance crop protection agents that address resistance issues in pests and pathogens. Recent studies also highlight its potential in smart materials, such as liquid crystals and polymers, where its polar functional groups enable precise tuning of thermal and optical properties.

From a synthetic perspective, the compound's CAS No. 1805124-15-5 is frequently cited in patents and journals focusing on organofluorine chemistry. Fluorinated compounds like this are increasingly sought after due to their ability to modulate bioavailability and binding affinity in drug candidates. Notably, the 2-fluoro substituent can influence conformational stability, a hot topic in medicinal chemistry optimization. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this benzoate derivative play a crucial role in developing targeted therapies.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Ethyl 4-cyano-3-difluoromethoxy-2-fluorobenzoate. Its high purity grade (>98%) ensures reproducibility in research, a key concern for laboratories adhering to Good Laboratory Practices (GLP). Storage recommendations typically emphasize protection from moisture and light, as the ester linkage may hydrolyze under acidic or basic conditions. These practical considerations are often overlooked in literature but are vital for ensuring compound integrity.

The growing interest in fluorine-containing building blocks has positioned this compound as a subject of structure-activity relationship (SAR) studies. Its meta-substitution pattern offers steric advantages in molecular interactions, a feature exploited in catalysis design. Furthermore, its compatibility with continuous flow chemistry systems aligns with industrial efforts to streamline manufacturing processes. These aspects resonate with the broader scientific community's focus on process intensification and cost-effective synthesis.

In conclusion, Ethyl 4-cyano-3-difluoromethoxy-2-fluorobenzoate (CAS No. 1805124-15-5) represents a versatile and strategically important chemical entity. Its applications span from drug development to advanced material engineering, reflecting the interdisciplinary nature of modern chemistry. As research continues to uncover new uses for fluorinated aromatics, this compound is poised to remain at the forefront of innovation in synthetic and applied chemistry.